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Compound of Interest

Compound Name: Mcp-neca

Cat. No.: B1676814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of N6-

Cyclopentyl-5'-N-ethylcarboxamidoadenosine (MCP-NECA), a potent and non-selective

agonist of adenosine receptors. Adherence to these guidelines is crucial for maintaining the

compound's integrity and ensuring reproducible experimental outcomes.

Chemical Properties and Solubility
MCP-NECA is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), ethanol, and

dimethylformamide (DMF).[1] It is sparingly soluble in aqueous solutions.[2][3] The solubility of

MCP-NECA in various solvents is summarized in the table below. It is important to note that

using fresh, anhydrous DMSO is recommended as hygroscopic DMSO can negatively impact

solubility.[2][4] For biological experiments, it is advised to make further dilutions of the stock

solution into aqueous buffers or isotonic saline to ensure that the residual amount of organic

solvent is insignificant, as organic solvents may have physiological effects at low

concentrations.[1]
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Solvent Approximate Solubility

DMSO 14 - 62.5 mg/mL

Dimethylformamide (DMF) ~25 mg/mL

Ethanol ~2 mg/mL

0.1 M HCl 3.4 mg/mL

Water < 0.1 mg/mL (insoluble)

45% (w/v) aq 2-hydroxypropyl-β-cyclodextrin 0.2 mg/mL

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution in
DMSO
Materials:

MCP-NECA powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Weighing: Accurately weigh the desired amount of MCP-NECA powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

3.08 mg of MCP-NECA (Molecular Weight: 308.29 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mM stock

solution, add 1 mL of DMSO to 3.08 mg of MCP-NECA.
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Mixing: Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution. If the

compound does not fully dissolve, brief sonication in an ultrasonic bath may be applied.[2]

Visually inspect the solution to ensure there are no visible particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile polypropylene tubes.[2]

Storage: Store the aliquots at -20°C for long-term storage (months to years) or at 0-4°C for

short-term storage (days to weeks).[5] When stored at -20°C, the stock solution is stable for

up to one year, and for up to two years at -80°C.[2]

Protocol for Preparation of Aqueous Working Solutions
Materials:

MCP-NECA stock solution in DMSO

Sterile aqueous buffer (e.g., phosphate-buffered saline, cell culture medium)

Sterile tubes

Procedure:

Dilution: On the day of the experiment, thaw a single aliquot of the MCP-NECA stock

solution.

Serial Dilution: Perform serial dilutions of the stock solution with the desired aqueous buffer

to achieve the final working concentration.

Mixing: Gently mix the solution after each dilution.

Usage: It is recommended to prepare fresh working solutions for each experiment and use

them on the same day.[2]

Storage and Stability
Proper storage of MCP-NECA is critical to maintain its biological activity.
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Solid Compound: The solid powder should be stored in a dry, dark place. For short-term

storage, 0-4°C is suitable, while -20°C is recommended for long-term storage.[5] The solid is

stable for at least four years when stored at -20°C.[1]

Stock Solutions: As mentioned, stock solutions in DMSO should be aliquoted and stored at

-20°C or -80°C.[2] Stock solutions are reported to be stable for up to 3 months at -20°C.[6]

Aqueous Solutions: Aqueous working solutions are less stable and should be prepared fresh

for each experiment.

Signaling Pathway
MCP-NECA is a non-selective adenosine receptor agonist, meaning it activates all four

subtypes of adenosine receptors: A₁, A₂ₐ, A₂ₑ, and A₃.[6] These receptors are G-protein

coupled receptors (GPCRs) that, upon activation, trigger various downstream signaling

cascades. For instance, activation of A₂ₐ and A₂ₑ receptors typically leads to the activation of

adenylyl cyclase and an increase in intracellular cyclic AMP (cAMP) levels, while A₁ and A₃

receptor activation often inhibits adenylyl cyclase, leading to a decrease in cAMP.[6] These

signaling events can modulate a wide range of physiological processes, including inflammation,

neurotransmission, and cardiovascular function.[4][5]
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Caption: MCP-NECA signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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